Cas no 99532-86-2 (Boc-Lys-OMe Hydrochloride)

• Product Name: Boc-Lys-OMe Hydrochloride
• CAS No: 99532-86-2
• MF: C₁₂H₂₅ClN₂O₄
• MW: 296.790902853012
• MDL: MFCD00076957
• CID: 1038068
• Update Time: 2025-10-25

Boc-Lys-OMe Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 6-amino-2-((tert-butoxycarbonyl)amino)hexanoate hydrochloride
• Boc-L-Lys-OMe HCl
• Boc-Lys-OMe HCl
• Boc-Lys-OMe Hydrochloride

• MDL： MFCD00076957
• Inchi： 1S/C12H24N2O4.ClH/c1-12(2,3)18-11(16)14-9(10(15)17-4)7-5-6-8-13;/h9H,5-8,13H2,1-4H3,(H,14,16);1H/t9-;/m0./s1
• InChI Key： NNUQENKCQXPGJG-FVGYRXGTSA-N
• SMILES： Cl.O(C(N[C@H](C(=O)OC)CCCCN)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10

Experimental Properties

• Color/Form: Solid

Boc-Lys-OMe Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：2-8 °C

Additional information on Boc-Lys-OMe Hydrochloride

Comprehensive Overview of Boc-Lys-OMe Hydrochloride (CAS No. 99532-86-2): Properties, Applications, and Industry Insights

Boc-Lys-OMe Hydrochloride (CAS No. 99532-86-2) is a protected derivative of lysine, widely utilized in peptide synthesis and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) protecting group and a methyl ester (OMe), making it a versatile building block for organic and medicinal chemistry. Its molecular formula is C₁₃H₂₆N₂O₄·HCl, and it is characterized by high purity and stability under controlled conditions. Researchers value Boc-Lys-OMe HCl for its role in solid-phase peptide synthesis (SPPS) and drug development, particularly in optimizing peptide stability and bioavailability.

The growing demand for peptide-based therapeutics has propelled interest in Boc-Lys-OMe Hydrochloride. With the rise of personalized medicine and biologics, this compound is frequently searched alongside terms like "peptide coupling reagents", "Boc-protected amino acids", and "lysine derivatives in drug formulation". Its compatibility with Fmoc/Boc strategies and applications in anticancer peptide design further enhance its relevance. Recent studies highlight its use in targeted drug delivery systems, addressing challenges such as enzymatic degradation and cellular uptake efficiency.

From a synthetic perspective, Boc-Lys-OMe Hydrochloride offers advantages in stepwise peptide elongation. The Boc group can be selectively removed under acidic conditions (e.g., trifluoroacetic acid), while the methyl ester facilitates solubility in organic solvents like DMF or DCM. This dual functionality aligns with trends in green chemistry, as researchers seek efficient, low-waste methodologies. Common queries such as "Boc deprotection conditions" or "methyl ester hydrolysis in peptides" reflect practical concerns in its usage.

Quality control of CAS No. 99532-86-2 involves rigorous analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy. Suppliers often emphasize compliance with USP/EP standards, catering to pharmaceutical-grade applications. The compound’s shelf life and storage conditions (typically 2–8°C under inert atmosphere) are also critical discussion points in procurement decisions.

Emerging applications of Boc-Lys-OMe HCl extend to bioconjugation and proteomics, where its reactive groups enable crosslinking with biomarkers or fluorescent tags. Innovations in ADC (antibody-drug conjugate) development further showcase its utility. As the scientific community explores AI-driven peptide design, compounds like Boc-Lys-OMe Hydrochloride remain integral to high-throughput screening libraries.

In summary, Boc-Lys-OMe Hydrochloride (CAS No. 99532-86-2) bridges fundamental research and industrial innovation. Its multifaceted roles—from peptide backbone construction to advanced drug modalities—underscore its enduring significance in life sciences. For researchers navigating peptide modification or scale-up challenges, this compound offers both reliability and adaptability in evolving therapeutic landscapes.